Cas no 13030-09-6 (H-Glu-Obzl)

• Product Name: H-Glu-Obzl
• CAS No: 13030-09-6
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• MDL: MFCD00037312
• CID: 48983
• PubChem ID: 7009632
• Update Time: 2025-05-24

H-Glu-Obzl Chemical and Physical Properties

Names and Identifiers

• Glu.OBzl
• L-Glutamic Acid 1-Benzyl Ester
• L-Glu-a-O-Bzl
• 1-Benzyl L-Glutamate
• H-Glu-Obzl
• (S)-4-Amino-5-(benzyloxy)-5-oxopentanoic acid
• H-Glu-OBzl·HCl
• H-Glu-OBzl•HCl
• H-L-Glu-OBzl
• L-Glutamic acid α-benzyl ester
• GLUTAMIC ACID-OBZL
• A-BENZYL-L-GLUTAMATE
• L-ALPHA-BENZYL GLUTAMATE
• L-GLUTAMIC ACID-A-BENZYLESTER
• L-GLUTAMIC ACID ALPHA-BENZYL ESTER
• H-Glu-Obzl hydrochloride, 98%
• 4-Amino-5-(benzyloxy)-5-oxopentanoic acid #
• (4S)-4-amino-5-oxo-5-phenylmethoxypentanoic acid
• EN300-243773
• AM20020382
• MFCD00037312
• DS-2288
• L-glutamic acid-mono-benzyl ester
• A-benzyl ester
• L-Glutamic acid a-benzyl ester
• B2996
• SCHEMBL124387
• l-Glutamic acid, monobenzyl ester
• AKOS015902939
• CS-W009487
• glutamic acid benzylester
• HY-W008771
• (4S)-4-amino-5-(benzyloxy)-5-oxopentanoic acid
• 13030-09-6
• AKOS015924090
• L-Glutamic acid
• g-(O-benzyl)-l-glutamic acid

• MDL： MFCD00037312
• Inchi： 1S/C12H15NO4/c13-10(6-7-11(14)15)12(16)17-8-9-4-2-1-3-5-9/h1-5,10H,6-8,13H2,(H,14,15)/t10-/m0/s1
• InChI Key： HFZKKJHBHCZXTQ-JTQLQIEISA-N
• SMILES： O(CC1C=CC=CC=1)C([C@H](CCC(=O)O)N)=O
• BRN： 2534743

Computed Properties

• Exact Mass: 237.10000
• Monoisotopic Mass: 237.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 96.7

Experimental Properties

• Color/Form: Not determined
• Density: 1.2450
• Melting Point: 157°C
• Boiling Point: 416℃ at 760 mmHg
• Flash Point: 205.4±27.3 °C
• Refractive Index: 1.555
• PSA: 89.62000
• LogP: 1.62220
• Solubility: Not determined
• Specific Rotation: +10 to +12° (c=1, 1mol/L HCl)
• Vapor Pressure: No data available

H-Glu-Obzl Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Safety Instruction： S22; S26; S36; S45
• RTECS：NX9500000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R36/37/38; R42; R42/43; R23/24/25
• Packing Group：III
• Safety Term：6.1
• Storage Condition：Store long-term at -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on H-Glu-Obzl

H-Glu-Obzl: A Comprehensive Overview

H-Glu-Obzl, also known by its CAS registry number 13030-09-6, is a compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound, which stands for Homoglutamic acid Obenzyl ester, is a derivative of homoglutamic acid with an obenzyl group attached. The obenzyl group plays a crucial role in modifying the physical and chemical properties of the compound, making it suitable for various applications.

Recent studies have highlighted the potential of H-Glu-Obzl in drug delivery systems. Researchers have found that the obenzyl group enhances the solubility and bioavailability of the compound, making it an ideal candidate for targeted drug delivery. This advancement is particularly promising in the development of anticancer drugs, where precise delivery to tumor cells is critical to minimize side effects on healthy tissues.

In addition to its role in pharmacology, H-Glu-Obzl has been explored for its applications in material science. The compound's unique structure allows it to form self-assembled monolayers (SAMs) on various surfaces, which can be utilized in creating advanced materials with tailored properties. For instance, SAMs formed by H-Glu-Obzl have shown potential in enhancing the durability and biocompatibility of implantable medical devices.

The synthesis of H-Glu-Obzl involves a multi-step process that includes the isolation of homoglutamic acid from natural sources or its chemical synthesis. The subsequent attachment of the obenzyl group is achieved through esterification reactions, which are carefully optimized to ensure high yields and purity. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing H-Glu-Obzl, reducing the environmental impact of its production.

One of the most exciting developments involving H-Glu-Obzl is its use in peptide synthesis. The compound serves as a versatile building block for constructing complex peptide structures due to its reactive functional groups. This has opened new avenues in the field of proteomics, where custom-designed peptides are essential for studying protein interactions and functions.

Moreover, H-Glu-Obzl has been investigated for its role in enzyme inhibition studies. By modifying the obenzyl group, researchers have been able to create derivatives that selectively inhibit specific enzymes, offering new possibilities for therapeutic interventions. These findings underscore the importance of understanding the relationship between chemical structure and biological activity when designing new compounds.

In conclusion, H-Glu-Obzl (CAS No. 13030-09-6) is a multifaceted compound with applications spanning drug delivery, material science, peptide synthesis, and enzyme inhibition. Its unique properties and versatile structure make it a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new uses for this compound, its significance in various scientific domains is expected to grow further.